2,5-Dimethyl-3-nitrobenzaldehyde

• CAS RN: 69022-52-2
• Molecular Formula: C9H9NO3
• Molecular Weight: 179.17 g/mol
• IUPAC Name: 2,5-dimethyl-3-nitrobenzaldehyde
• InChI: InChI=1S/C9H9NO3/c1-6-3-8(5-11)7(2)9(4-6)10(12)13/h3-5H,1-2H3
• InChI Key: SNIIADHYLUSXJJ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1)[N+](=O)[O-])C)C=O

Description

2,5-Dimethyl-3-nitrobenzaldehyde is a chemical compound with the molecular formula C9H9NO3 and a molecular weight of 179.17. It is used for research and development purposes.

Molecular Structure Analysis

The molecular structure of 2,5-Dimethyl-3-nitrobenzaldehyde contains a total of 22 bonds, including 13 non-H bonds, 9 multiple bonds, 2 rotatable bonds, 3 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 aldehyde (aromatic), and 1 nitro group (aromatic).

Safety and Hazards

Safety data sheets suggest that 2,5-Dimethyl-3-nitrobenzaldehyde should be handled in a well-ventilated place. Contact with skin, eyes, or clothing should be avoided. In case of inhalation, the victim should be moved into fresh air and given oxygen if breathing is difficult.

Synthesis routes and methods

Procedure details

The mixture constituted by 2,5-dimethyl-3-nitrobenzyl-chloride (A) prepared according to M. J. Winchester and F. D. Popp, J. Het. Chem. 12, p. 547 (1975) (610 g), acetic acid (1280 ml, water (1280 ml) and hexamethylene tetramine (855 g) was heated with reflux under stirring for 2 hours. 1037 ml of concentrated hydrochloric acid were then added in 10 minutes and the mixture was again heated with reflux for 20 minutes. This mixture, cooled to 0° C., gave a solid which was filtered off, dried and recrystallised from cyclohexane (4 liters) to give 290.5 g (53%) of yellow needles corresponding to the aldehyde of formula B, melting point: =90°-93° C.